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Compound of Interest

Compound Name: Azido-PEG12-acid

Cat. No.: B3040537 Get Quote

In-Depth Technical Safety Guide: Azido-PEG12-
acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Azido-PEG12-
acid (CAS No: 1167575-20-3), a heterobifunctional PEG linker. The information is compiled

from various supplier Safety Data Sheets (SDS) to ensure a thorough understanding of the

potential hazards, handling procedures, and emergency responses associated with this

compound.

Chemical Identification and Physical Properties
Azido-PEG12-acid is a monodisperse polyethylene glycol (PEG) derivative containing an

azide group and a terminal carboxylic acid. The hydrophilic PEG spacer enhances solubility in

aqueous media.
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Identifier Value

IUPAC Name
1-Azido-3,6,9,12,15,18,21,24,27,30,33,36-

dodecaoxanonatriacontan-39-oic acid

Synonyms Azide-PEG12-COOH, Azido-dPEG®12-acid

CAS Number 1167575-20-3[1][2]

Molecular Formula C27H53N3O14[2][3]

Molecular Weight 643.72 g/mol [3]

Appearance
Not consistently specified; may be a liquid or

solid

Purity ≥98%

Solubility Soluble in Water, DMSO, DCM, DMF

Hazard Identification and Classification
Azido-PEG12-acid is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to acute

toxicity and irritation.

Hazard Classification GHS Code Description

Acute toxicity, oral H302 Harmful if swallowed.

Skin corrosion/irritation H315 Causes skin irritation.

Serious eye damage/eye

irritation
H319 Causes serious eye irritation.

Specific target organ toxicity,

single exposure
H335

May cause respiratory

irritation.

GHS Pictograms:

alt text
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Signal Word: Warning

Other Hazards: This substance/mixture contains no components considered to be either

persistent, bioaccumulative and toxic (PBT), or very persistent and very bioaccumulative

(vPvB) at levels of 0.1% or higher.

Safe Handling and Storage
Proper handling and storage are crucial to minimize risks associated with Azido-PEG12-acid.

Aspect Recommendation

Ventilation Use only outdoors or in a well-ventilated area.

Personal Protective Equipment (PPE)
Wear protective gloves, protective clothing, eye

protection, and face protection.

Hygiene
Wash hands thoroughly after handling. Do not

eat, drink or smoke when using this product.

Storage Conditions
Store locked up. Recommended storage at

-20°C.

Incompatible Materials Information not available in provided SDSs.

First Aid Measures
In case of exposure, immediate and appropriate first aid is essential.
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Exposure Route First Aid Procedure

Ingestion
Rinse mouth. Call a POISON CENTER or

doctor/physician if you feel unwell.

Inhalation
Remove victim to fresh air and keep at rest in a

position comfortable for breathing.

Skin Contact
Wash with plenty of soap and water. Take off

contaminated clothing and wash it before reuse.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Emergency Procedures and Spill Management
In the event of a spill or release, follow these procedures to mitigate the hazard.

Aspect Procedure

Personal Precautions
Avoid breathing

dust/fume/gas/mist/vapors/spray.

Environmental Precautions
Prevent further leakage or spillage if safe to do

so. Do not let product enter drains.

Containment and Cleanup
Absorb with inert material and dispose of as

hazardous waste.

Experimental Protocols
The Safety Data Sheets reviewed for Azido-PEG12-acid do not contain detailed experimental

protocols for the toxicological and physical-chemical property testing. SDSs are summary

documents and typically do not include the level of methodological detail found in primary

research publications.

Visualized Workflows
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The following diagrams illustrate key safety and handling workflows for Azido-PEG12-acid.
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Start: Handling
Azido-PEG12-acid

Task Assessment:
- Quantity

- Procedure
- Duration

Eye Protection:
Safety glasses with

side-shields or goggles

Hand Protection:
Chemical-resistant gloves

(e.g., Nitrile)

Body Protection:
Laboratory coat

Respiratory Protection:
Required if ventilation is

inadequate or dust/aerosol
is generated

Proceed with Task
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Spill Detected

Evacuate immediate area
and alert others

Assess Spill Size
and Hazard

Small Spill

Is it manageable?

Large Spill

Is it large or
uncontrolled?

Don appropriate PPE

Yes

Contact Environmental
Health & Safety

Yes

Contain spill with
absorbent material

Collect residue into a
waste container

Decontaminate area

Dispose of waste
according to regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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